Cas no 107429-97-0 ((2-amino-2-methylpropyl)(ethyl)amine)

• Product Name: (2-amino-2-methylpropyl)(ethyl)amine
• CAS No: 107429-97-0
• CID: 4672459
• Update Time: 2025-05-20

(2-amino-2-methylpropyl)(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-amino-2-methylpropyl)(ethyl)amine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (2-amino-2-methylpropyl)(ethyl)amine

Research Brief on 107429-97-0 and (2-amino-2-methylpropyl)(ethyl)amine in Chemical Biology and Pharmaceutical Applications

The compound with CAS number 107429-97-0, also known as (2-amino-2-methylpropyl)(ethyl)amine, has garnered significant attention in recent chemical biology and pharmaceutical research. This bifunctional amine derivative exhibits unique structural properties that make it a valuable intermediate in drug synthesis and a potential pharmacophore in bioactive molecules. Recent studies have explored its applications in medicinal chemistry, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for small molecule inhibitors of bacterial efflux pumps. Researchers synthesized a series of derivatives using 107429-97-0 as the core structure, achieving potent activity against multidrug-resistant Staphylococcus aureus strains. The (2-amino-2-methylpropyl)(ethyl)amine moiety was found to enhance membrane permeability while maintaining target specificity, addressing a critical challenge in antibiotic development.

In neuroscience applications, a team at MIT reported in ACS Chemical Neuroscience (2024) that derivatives of 107429-97-0 showed promising activity as modulators of glutamate receptors. The compound's ability to cross the blood-brain barrier, attributed to its optimal logP value and hydrogen bonding capacity, positions it as a potential scaffold for developing treatments for neurodegenerative diseases. Molecular docking studies revealed specific interactions between the amine groups and receptor binding sites that could be optimized for enhanced efficacy.

From a synthetic chemistry perspective, advances in the production of 107429-97-0 have been achieved through green chemistry approaches. A recent patent (WO2023124567) describes an improved catalytic process for its synthesis using environmentally benign reagents, achieving yields exceeding 85% with minimal byproducts. This development addresses previous challenges in large-scale production while meeting increasingly stringent regulatory requirements for pharmaceutical intermediates.

The compound's safety profile has been extensively characterized in recent toxicological studies. Research published in Regulatory Toxicology and Pharmacology (2023) established an NOAEL (No Observed Adverse Effect Level) of 250 mg/kg/day in rodent models, supporting its use in pharmaceutical applications. However, researchers note that specific derivatives may require individual safety assessments due to potential modifications of the core structure's properties.

Emerging applications in radiopharmaceuticals have also been reported, with 107429-97-0 serving as a chelating agent for diagnostic isotopes. A Nature Communications (2024) article detailed its use in PET tracer development, where the compound's amine groups effectively coordinate with gallium-68 while maintaining favorable pharmacokinetics. This represents a significant expansion of its potential utility beyond traditional small molecule therapeutics.

Future research directions identified in recent literature reviews emphasize the need for structure-activity relationship studies to fully exploit the pharmacological potential of 107429-97-0 derivatives. Particular focus areas include optimization of the amine group spacing for specific biological targets and development of stereoselective synthesis methods to access enantiomerically pure forms of the compound. The continued investigation of this versatile intermediate promises to yield important contributions to drug discovery and development pipelines across multiple therapeutic areas.